Cas no 77378-84-8 (2-Pyrimidinamine, 4-chloro-5-methyl-6-phenyl-)

• Product Name: 2-Pyrimidinamine, 4-chloro-5-methyl-6-phenyl-
• CAS No: 77378-84-8
• MF: C₁₁H₁₀ClN₃
• MW: 219.670200824738
• CID: 536220
• PubChem ID: 13377422
• Update Time: 2025-04-19

2-Pyrimidinamine, 4-chloro-5-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinamine, 4-chloro-5-methyl-6-phenyl-
• 4-chloro-5-methyl-6-phenylpyrimidin-2-amine
• 77378-84-8
• DTXSID50538707
• CHEMBL4279396
• SCHEMBL11145225

• Inchi： 1S/C11H10ClN3/c1-7-9(8-5-3-2-4-6-8)14-11(13)15-10(7)12/h2-6H,1H3,(H2,13,14,15)
• InChI Key： FYDXFOVDFWZZNU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(C2C=CC=CC=2)=NC(N)=N1

Computed Properties

• Exact Mass: 219.0565
• Monoisotopic Mass: 219.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8